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Compound of Interest

Compound Name: Chelidamic Acid

Cat. No.: B156089

An In-depth Technical Guide to Chelidamic Acid

Core Substance Identification and Properties

Chelidamic acid, a heterocyclic organic compound, is a molecule of significant interest in
various scientific fields, from neurobiology to materials science. This guide provides a
comprehensive overview of its chemical properties, biological activities, and relevant
experimental protocols for researchers, scientists, and drug development professionals.

Chemical and Physical Data

The fundamental properties of Chelidamic acid are summarized in the table below. These
data are essential for its handling, formulation, and application in experimental settings.
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Property Value Citations
CAS Number 138-60-3 [1]
_ 183.12 g/mol (anhydrous
Molecular Weight ) [2]
basis)
Molecular Formula C7HsNOs [2]

4-0x0-1H-pyridine-2,6-

IUPAC Name ) ) ) [3]
dicarboxylic acid
4-Hydroxypyridine-2,6-
dicarboxylic acid, 4-Oxo-1,4-

Synonyms ) o [3]
dihydropyridine-2,6-
dicarboxylic acid, NSC 3983
White to off-white or yellow

Appearance .
solid/powder

Melting Point 267-270 °C (decomposes)

. Soluble in 1 M NH4OH (50

Solubility

mg/mL), DMSO (36 mg/mL)

Biological Activity and Applications

Chelidamic acid exhibits a range of biological activities, with its most prominent role being a

potent inhibitor of glutamate decarboxylase (GAD), the critical enzyme responsible for the

synthesis of the inhibitory neurotransmitter GABA. This activity underpins its use in

neuroscience research. Additionally, it has been explored for its anti-inflammatory and

whitening effects, making it a person of interest in cosmetics and pharmaceuticals. Its ability to

chelate metal ions has led to its use in analytical chemistry, specifically in high-performance

chelation ion chromatography for the speciation of iron.

Quantitative Biological Data
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Target L
Parameter Value . Citations
Organism/System

Ki (Glutamate

33 uM Rat Brain
Decarboxylase)

Experimental Protocols
Synthesis of Chelidamic Acid from Chelidonic Acid

A common and efficient method for synthesizing Chelidamic acid is through the amination of
its precursor, Chelidonic acid. The following protocol is adapted from established literature.

Materials:

Chelidonic acid

e Concentrated ammonium hydroxide (NH4OH)

¢ Hydrochloric acid (HCI) for pH adjustment (if necessary)

o Deionized water

e Reaction vessel with reflux condenser

 Stirring apparatus

 Filtration apparatus (e.g., Buchner funnel)

Procedure:

» Dissolution: Dissolve Chelidonic acid in concentrated ammonium hydroxide within the
reaction vessel.

o Reflux: Heat the mixture to reflux for 6-8 hours. During this period, it is crucial to maintain a
pH above 9. Additional ammonium hydroxide can be added as needed to ensure the basicity
of the solution.
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o Cooling and Precipitation: After the reflux period, cool the reaction mixture to room
temperature, and then further cool to approximately 5°C in an ice bath with stirring.

 Acidification (Optional): If the product does not precipitate sufficiently, carefully acidify the
solution with HCI to a pH of 1 to induce precipitation of Chelidamic acid.

« Filtration: Collect the precipitated solid product by filtration using a Buchner funnel.

e Washing: Wash the collected solid with a small amount of ice-cold water to remove any
remaining impurities.

e Drying: Dry the purified Chelidamic acid under a vacuum to obtain the final product.

The workflow for the synthesis of Chelidamic acid can be visualized as follows:
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Synthesis Workflow of Chelidamic Acid
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Synthesis Workflow of Chelidamic Acid
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Mechanism of Action: Inhibition of Glutamate
Decarboxylase

The primary mechanism through which Chelidamic acid exerts its biological effects in the
central nervous system is by inhibiting Glutamate Decarboxylase (GAD). GAD is the rate-
limiting enzyme in the synthesis of gamma-aminobutyric acid (GABA), the main inhibitory
neurotransmitter in the brain. By inhibiting GAD, Chelidamic acid reduces the production of
GABA from glutamate. This leads to a decrease in GABAergic neurotransmission, which can

have significant downstream effects on neuronal excitability.

The logical relationship of this signaling pathway is depicted below:

Chelidamic Acid's Impact on GABAergic Pathway

Glutamate

ynthesizes

ediates

GABAergic Neurotransmission

egulates

Altered Neuronal Excitability
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Inhibition of GABA Synthesis by Chelidamic Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. usbio.net [usbio.net]

2. selleckchem.com [selleckchem.com]

3. Chelidamic Acid | C7TH5NOS | CID 8743 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Chelidamic acid CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156089#chelidamic-acid-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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